Cas no 1418208-87-3 (potassium trifluoro(2-hydroxy-4-methylphenyl)boranuide)

potassium trifluoro(2-hydroxy-4-methylphenyl)boranuide structure
1418208-87-3 structure
Product Name:potassium trifluoro(2-hydroxy-4-methylphenyl)boranuide
CAS No:1418208-87-3
MF:C7H7BF3KO
MW:214.034393548965
MDL:MFCD28977298
CID:5612117
PubChem ID:134862514
Update Time:2023-11-24

potassium trifluoro(2-hydroxy-4-methylphenyl)boranuide Chemical and Physical Properties

Names and Identifiers

    • Borate(1-), trifluoro(2-hydroxy-4-methylphenyl)-, potassium (1:1), (T-4)-
    • potassium trifluoro(2-hydroxy-4-methylphenyl)boranuide
    • MDL: MFCD28977298
    • Inchi: 1S/C7H7BF3O.K/c1-5-2-3-6(7(12)4-5)8(9,10)11;/h2-4,12H,1H3;/q-1;+1
    • InChI Key: HFZMLTBKXPDABE-UHFFFAOYSA-N
    • SMILES: F[B-](F)(C1=CC=C(C=C1O)C)F.[K+]

potassium trifluoro(2-hydroxy-4-methylphenyl)boranuide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-35552555-1g
potassium trifluoro(2-hydroxy-4-methylphenyl)boranuide
1418208-87-3
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$699.0 2023-09-03
Enamine
EN300-35552555-5g
potassium trifluoro(2-hydroxy-4-methylphenyl)boranuide
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$587.0 2023-09-03
Enamine
EN300-35552555-0.1g
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Enamine
EN300-35552555-0.25g
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Enamine
EN300-35552555-0.5g
potassium trifluoro(2-hydroxy-4-methylphenyl)boranuide
1418208-87-3
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$671.0 2023-09-03
Enamine
EN300-35552555-1.0g
potassium trifluoro(2-hydroxy-4-methylphenyl)boranuide
1418208-87-3
1.0g
$699.0 2023-07-06
Enamine
EN300-35552555-2.5g
potassium trifluoro(2-hydroxy-4-methylphenyl)boranuide
1418208-87-3
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Enamine
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potassium trifluoro(2-hydroxy-4-methylphenyl)boranuide
1418208-87-3
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potassium trifluoro(2-hydroxy-4-methylphenyl)boranuide Production Method

Production Method 1

Reaction Conditions
1.1R:Et3N, S:Et2O, 0°C; overnight, rt
2.1R:C:52462-29-0, S:Me(CH2)6Me, rt; 6 h, 150°C
2.2R:HCl, S:H2O, 24 h, rt
2.3R:KHF2, S:MeOH, 24 h, rt
Reference
Ruthenium-catalyzed regio- and site-selective ortho C-H borylation of phenol derivatives
By Homma, Yuki et al, Chemical Communications (Cambridge, 2020, 56(73), 10710-10713

Production Method 2

Reaction Conditions
1.1R:S:MeOH, 24 h, 15°C
1.2R:KHF2, S:H2O, 20 min
Reference
Scalable, Metal- and Additive-Free, Photoinduced Borylation of Haloarenes and Quaternary Arylammonium Salts
By Mfuh, Adelphe M. et al, Journal of the American Chemical Society, 2016, 138(9), 2985-2988

Production Method 3

Reaction Conditions
1.1R:Et3N, S:PhMe, 15 h, rt → reflux
1.2R:BH3-Me2S, S:CH2Cl2, 0°C; 2 h, 0°C
2.1C:82113-65-3, S:PhMe, 16 h, 140°C; 140°C → 0°C
2.2R:KHF2, S:H2O, S:MeOH, 2 h, rt
Reference
P-Directed Borylation of Phenols
By Cazorla, Clement et al, Organic Letters, 2013, 15(5), 984-987

potassium trifluoro(2-hydroxy-4-methylphenyl)boranuide Raw materials

potassium trifluoro(2-hydroxy-4-methylphenyl)boranuide Preparation Products

potassium trifluoro(2-hydroxy-4-methylphenyl)boranuide Related Literature

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